Cas no 4302-52-7 (4-ethynyl-1,2-dimethoxybenzene)

4-Ethynyl-1,2-dimethoxybenzene is a versatile aromatic compound featuring an ethynyl group and two methoxy substituents on a benzene ring. Its molecular structure, combining electron-rich methoxy groups with a reactive ethynyl moiety, makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Sonogashira and click chemistry applications. The compound’s rigid aromatic core and functional group compatibility enable its use in the development of pharmaceuticals, agrochemicals, and advanced materials. Its stability under standard conditions and well-defined reactivity profile enhance its utility in precision synthetic workflows. The compound is typically handled under inert conditions to preserve its integrity.

4-ethynyl-1,2-dimethoxybenzene structure

4302-52-7 structure

Product Name:4-ethynyl-1,2-dimethoxybenzene

CAS No:4302-52-7

MF:C₁₀H₁₀O₂

MW:162.185203075409

MDL:MFCD03839986

CID:324642

PubChem ID:3616421

Update Time:2025-06-07

4-ethynyl-1,2-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

- 3,4-Dimethoxyphenylacetylene
- 4-ethynyl-1,2-dimethoxybenzene
- Benzene,4-ethynyl-1,2-dimethoxy-
- EN300-734632
- UWSHHXXCHBLOFO-UHFFFAOYSA-N
- 1,2-Dimethoxy-4-ethynylbenzene
- Q-102455
- CS-0136055
- SY036899
- MFCD03839986
- BRD-K27593347-001-01-8
- FT-0635215
- Benzene, 4-ethynyl-1,2-dimethoxy-
- 4-ethynyl-1,2-dimethoxy-benzene
- 4302-52-7
- 3,4-di-methoxyphenylacetylene
- AKOS010651605
- Z1080385494
- 3',4'-dimethoxyphenyl acetylene, AldrichCPR
- DTXSID80394338
- 3',4'-Dimethoxyphenyl acetylene
- 4-ethynyl-1,2-dimethoxybenzene;3,4-Dimethoxyphenylacetylene
- 4-Ethynylcatechol dimethyl ether
- PS-4992
- BCB04_000236
- 3,4-dimethoxyphenyl acetylene
- SCHEMBL168783
- A6971
- DB-012629
- MDL： MFCD03839986
- Inchi： 1S/C10H10O2/c1-4-8-5-6-9(11-2)10(7-8)12-3/h1,5-7H,2-3H3
- InChI Key： UWSHHXXCHBLOFO-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C#C)C=CC=1OC

Computed Properties

Exact Mass: 162.06800
Monoisotopic Mass: 162.068
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 18.5A^2

Experimental Properties

Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 76 ºC
Boiling Point: 130 ºC
Flash Point: 88.1±24.1 ºC,
Refractive Index: 1.522
Solubility: Very slightly soluble (0.29 g/l) (25 º C),
PSA: 18.46000
LogP: 1.68510

4-ethynyl-1,2-dimethoxybenzene Security Information

Hazard Category Code： 36/37/38-36
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38

4-ethynyl-1,2-dimethoxybenzene Customs Data

HS CODE：2909309090
Customs Data：

China Customs Code:
2909309090

Overview:

2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-ethynyl-1,2-dimethoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92079-1 G	4-ethynyl-1,2-dimethoxybenzene	4302-52-7	97%	1g	¥ 1,267.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92079-5 G	4-ethynyl-1,2-dimethoxybenzene	4302-52-7	97%	5g	¥ 3,801.00	2021-05-07
Fluorochem	040223-250mg	3',4'-Dimethoxyphenyl acetylene	4302-52-7	98%	250mg	￡137.00	2022-03-01
Fluorochem	040223-1g	3',4'-Dimethoxyphenyl acetylene	4302-52-7	98%	1g	￡340.00	2022-03-01
Fluorochem	040223-5g	3',4'-Dimethoxyphenyl acetylene	4302-52-7	98%	5g	￡1020.00	2022-03-01
Alichem	A019107791-1g	3,4-Dimethoxyphenylacetylene	4302-52-7	97%	1g	$265.20	2023-09-01
Alichem	A019107791-5g	3,4-Dimethoxyphenylacetylene	4302-52-7	97%	5g	$793.10	2023-09-01
Chemenu	CM129095-1g	4-ethynyl-1,2-dimethoxybenzene	4302-52-7	95+%	1g	$243	2021-06-17
Chemenu	CM129095-5g	4-ethynyl-1,2-dimethoxybenzene	4302-52-7	95+%	5g	$552	2021-06-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY036899-5g	3,4-Dimethoxyphenylacetylene	4302-52-7	≥95%	5g	¥4000.00	2025-04-14

4-ethynyl-1,2-dimethoxybenzene Suppliers

Amadis Chemical Company Limited

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(CAS:4302-52-7)4-ethynyl-1,2-dimethoxybenzene

Order Number:A6971

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:04

Price ($):245.0

Email:sales@amadischem.com

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